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An In-Depth Technical Guide to Isoamyl 2-Cyanoacrylate: Physical and Chemical Properties

Introduction
Isoamyl 2-cyanoacrylate is a long-chain alkyl ester of cyanoacrylic acid, recognized for its

applications as a rapid-acting adhesive, particularly in the medical field.[1][2][3] As a member of

the cyanoacrylate family, its defining characteristic is the ability to undergo rapid anionic

polymerization upon contact with moisture.[4] This property allows it to function as an effective

tissue adhesive for wound closure in various surgical procedures, including dermatological,

dental, and emergency medicine.[1][5] Compared to shorter-chain cyanoacrylates like ethyl or

methyl esters, isoamyl 2-cyanoacrylate exhibits lower histotoxicity and a slower degradation

rate, enhancing its biocompatibility.[4][6] This guide provides a comprehensive overview of the

core physical, chemical, and biological properties of isoamyl 2-cyanoacrylate, tailored for

researchers, scientists, and professionals in drug development.

Chemical Identity and Structure
Isoamyl 2-cyanoacrylate is chemically known as 3-methylbutyl 2-cyanoprop-2-enoate.[7][8] It

is a monomeric liquid that forms the basis of various medical-grade bio-adhesives.[4][5]

Common Name: Isoamyl 2-cyanoacrylate

Synonyms: Isopentyl 2-cyanoacrylate, 3-methylbutyl 2-cyanoprop-2-enoate[7][8][9]
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CAS Number: 19475-26-4[7][10]

Molecular Formula: C₉H₁₃NO₂[7][8][11]

Caption: Chemical structure of Isoamyl 2-cyanoacrylate.

Physical Properties
The physical characteristics of isoamyl 2-cyanoacrylate are crucial for its application as a

liquid adhesive. It is typically supplied as a sterile, colorless liquid monomer.[4][12]

Property Value Source(s)

Molecular Weight 167.21 g/mol [7][11][13]

Density 0.9795 g/cm³ [11]

Boiling Point 244.5 ± 23.0 °C (Predicted) [11]

Appearance Colorless Liquid [12]

Viscosity: Isoamyl 2-cyanoacrylate is available in various viscosity grades, typically

categorized as low, medium, and high.[14] This allows for its use in diverse applications, from

penetrating tight-fitting joints to filling larger gaps.[14][15] While specific values for isoamyl 2-
cyanoacrylate are formulation-dependent, general cyanoacrylate viscosity ranges are:

Low Viscosity: 1–10 centipoise (cps)[15]

Medium Viscosity: 50–200 cps[15]

High Viscosity (Gel): 500–3,000+ cps[15]

Solubility: While specific solubility data for isoamyl 2-cyanoacrylate is not readily available,

cyanoacrylates are generally soluble in organic solvents such as acetone and nitromethane.

They polymerize rapidly in the presence of weak bases like water and alcohols.[12][16]

Chemical Properties and Reactivity
Polymerization
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The most critical chemical property of isoamyl 2-cyanoacrylate is its ability to undergo rapid

anionic polymerization.[4][12] This reaction is initiated by weak nucleophiles, most commonly

the hydroxyl ions present in ambient moisture on surfaces.[12] The polymerization process is

exothermic, releasing heat as it cures.[1]

The mechanism proceeds in two main stages:

Initiation: A nucleophile (e.g., OH⁻ from water) attacks the electron-deficient β-carbon of the

monomer's vinyl group. This breaks the carbon-carbon double bond and forms a resonance-

stabilized carbanion.[12]

Propagation: The newly formed carbanion acts as a potent nucleophile, attacking another

monomer molecule. This process repeats, rapidly forming long polymer chains that create a

strong adhesive bond.[12]

Isoamyl 2-Cyanoacrylate
Monomer

Carbanion Formation
(Propagating Species)

Initiator
(e.g., OH⁻ from moisture)

 Nucleophilic Attack Additional Monomer Chain Propagation Poly(isoamyl 2-cyanoacrylate)
Chain

Click to download full resolution via product page

Caption: Anionic polymerization mechanism of Isoamyl 2-cyanoacrylate.

Curing Characteristics
Setting Time: The adhesive solidifies rapidly upon application, typically achieving fixture

strength within 5 to 10 seconds.[4]

Full Cure: While initial bonding is fast, achieving maximum bond strength requires a full cure,

which typically takes 8 to 24 hours.[17]

Influence of Environment: The cure speed is significantly influenced by ambient conditions.

Higher humidity provides more initiators (water), accelerating the polymerization rate.[17]

Similarly, an increase in temperature will speed up the reaction; a 10°C rise can roughly

double the reaction rate.[17]

Stability and Storage
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To prevent premature polymerization, liquid isoamyl 2-cyanoacrylate monomers are stabilized

with inhibitors. These typically include a free-radical inhibitor (like butylated hydroxyl anisole)

and an anionic polymerization inhibitor (like sulfur dioxide).[18][19]

Shelf Life: Unopened containers typically have a shelf life of 12 to 24 months.[14]

Storage Conditions: For optimal stability, the adhesive should be stored in a cool, dark, and

dry location to protect it from moisture, heat, and light, which can initiate polymerization.[20]

Degradation: Over time or with improper storage, the monomer can begin to degrade or

partially polymerize, leading to increased viscosity, slower curing times, and reduced final

bond strength.[21]

Biological Properties and Toxicological Profile
Biocompatibility and Toxicity: Isoamyl 2-cyanoacrylate is considered biocompatible and is

used for medical applications.[4][14] Longer-chain cyanoacrylates are significantly less

histotoxic than short-chain variants (e.g., methyl- and ethyl-cyanoacrylate).[4][6] This is

because they degrade more slowly, reducing the rate of release of potential irritants like

formaldehyde and cyanoacetate into surrounding tissues.[4][22] Medical-grade formulations

are described as sterile, non-toxic, and non-allergic.[4]

Bacteriostatic Properties: The adhesive forms a barrier that is bacteriostatic, helping to

protect wounds from infection.[1][4]

Biodegradability: Isoamyl 2-cyanoacrylate is biodegradable and is eventually eliminated

from the body.[1]

Experimental Protocols
Viscosity Measurement
Objective: To determine the flow resistance of the liquid monomer using a rotational viscometer,

a key quality control parameter.[18][23]

Apparatus:

Rotational Viscometer (e.g., Brookfield Viscometer)[18]
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Appropriate spindle for the expected viscosity range

Temperature-controlled water bath or chamber (set to 25 °C)

Sample of Isoamyl 2-cyanoacrylate

Methodology:

Calibrate the viscometer according to the manufacturer's instructions.

Equilibrate the adhesive sample to the test temperature of 25 °C.[18]

Select a spindle and rotational speed appropriate for the expected viscosity. For low-viscosity

liquids, a higher speed may be necessary.

Immerse the spindle into the sample up to the marked level, avoiding the introduction of air

bubbles.

Allow the spindle to rotate in the sample until the reading on the viscometer stabilizes.

Record the viscosity reading in centipoise (cP) or millipascal-seconds (mPa·s).

Repeat the measurement at different rotational speeds to assess if the fluid is Newtonian or

non-Newtonian.

Accelerated Aging Stability Study
Objective: To estimate the long-term shelf life and stability of the monomer under controlled

laboratory conditions. This protocol simulates real-time aging at an accelerated rate.[18][21]

Apparatus:

Laboratory oven capable of maintaining 80 °C ± 2 °C

Sealed containers of Isoamyl 2-cyanoacrylate

Viscometer and/or equipment for bond strength testing

Methodology:
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Place several sealed samples of the cyanoacrylate adhesive into a laboratory oven set to 80

°C.[18]

The duration of the test is based on the Arrhenius equation, where a 10°C increase in

temperature approximately doubles the chemical reaction rate. A common industry practice

is that 12 days at 80 °C simulates a 2-year shelf life at ambient temperature.[18][21]

At predetermined intervals (e.g., Day 0, Day 3, Day 6, Day 9, Day 12), remove one sample

from the oven.[18]

Allow the sample to cool completely to room temperature.

Perform stability tests on the aged sample. The most common test is viscosity measurement,

as a significant increase indicates degradation and polymerization.[18][21]

Plot the change in viscosity over time to assess the stability profile of the formulation.

Tensile Shear Strength Measurement
Objective: To measure the adhesive bond strength between two substrates, based on the

ASTM D1002 standard.[21]

Apparatus:

Universal Testing Machine with a suitable load cell

Test substrates (e.g., steel, aluminum, or plastic coupons)

Micrometer for precise measurement of substrate dimensions

Fixtures for gripping the test specimens

Methodology:

Substrate Preparation: Clean and degrease the bonding surfaces of the test substrates

according to ASTM D1002 specifications. Measure the width and length of the bonding

overlap area.
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Adhesive Application: Apply a single drop of Isoamyl 2-cyanoacrylate to the end of one

substrate.

Assembly: Immediately join the second substrate, creating a defined overlap (e.g., 0.5

inches). Apply light pressure to spread the adhesive into a thin, uniform film.

Curing: Allow the assembled specimen to cure under standard laboratory conditions (e.g., 25

°C and 50% relative humidity) for at least 24 hours to ensure a full cure.[17]

Testing: Mount the cured specimen in the grips of the universal testing machine.

Load Application: Apply a tensile load at a constant rate of crosshead movement (e.g., 1.3

mm/min) until the bond fails.[21]

Data Recording: Record the maximum load (in Newtons or pounds-force) reached before

failure.

Calculation: Calculate the shear strength by dividing the maximum load by the overlap area.

The result is typically expressed in megapascals (MPa) or pounds per square inch (psi).
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Caption: Experimental workflow for Tensile Shear Strength testing.

Conclusion
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Isoamyl 2-cyanoacrylate is a specialized monomer with a unique combination of physical and

chemical properties that make it highly valuable in advanced applications, particularly as a

medical-grade tissue adhesive. Its rapid, moisture-initiated polymerization, strong bonding

capabilities, enhanced biocompatibility compared to shorter-chain analogs, and bacteriostatic

nature are key attributes. For researchers and drug development professionals, a thorough

understanding of its viscosity, stability under storage, and mechanical strength, as determined

by the protocols outlined, is essential for its effective and safe implementation in novel medical

devices and clinical procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Iso Amyl 2 Cyanoacrylate: Uses, Side Effects and Medicines | Apollo Pharmacy
[apollopharmacy.in]

2. mrmed.in [mrmed.in]

3. Iso Amyl 2-Cyanoacrylate: Uses, Benefits, Side Effects And Medicines
[zeelabpharmacy.com]

4. Evaluation of isoamyl 2-cyanoacrylate tissue adhesive in management of pediatric
lacerations: An alternative to suturing - PMC [pmc.ncbi.nlm.nih.gov]

5. medbayint.com [medbayint.com]

6. Histotoxicity of cyanoacrylate tissue adhesives. A comparative study - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. Isoamyl 2-cyanoacrylate | C9H13NO2 | CID 29626 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. scitoys.com [scitoys.com]

9. CAS # 19475-26-4, Isoamyl 2-Cyanoacrylate: more information. [ww.chemblink.com]

10. isoamyl 2-cyanoacrylate | 19475-26-4 [chemicalbook.com]

11. isoamyl 2-cyanoacrylate | 19475-26-4 [m.chemicalbook.com]

12. pcbiochemres.com [pcbiochemres.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b101510?utm_src=pdf-body
https://www.benchchem.com/product/b101510?utm_src=pdf-custom-synthesis
https://www.apollopharmacy.in/salt/Iso%20Amyl%202%20Cyanoacrylate
https://www.apollopharmacy.in/salt/Iso%20Amyl%202%20Cyanoacrylate
https://www.mrmed.in/molecule/iso-amyl-2-cyanocrylate
https://zeelabpharmacy.com/generic-salt/iso-amyl-2-cyanoacrylate
https://zeelabpharmacy.com/generic-salt/iso-amyl-2-cyanoacrylate
https://pmc.ncbi.nlm.nih.gov/articles/PMC4555949/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4555949/
https://medbayint.com/product/amcrylate-surgical-bio-adhesive-iso-amyl-2-cyanoacrylate-0-25-ml/
https://pubmed.ncbi.nlm.nih.gov/2183824/
https://pubmed.ncbi.nlm.nih.gov/2183824/
https://pubchem.ncbi.nlm.nih.gov/compound/Isoamyl-2-cyanoacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Isoamyl-2-cyanoacrylate
https://scitoys.com/scichem/jqp037/29626.html
http://ww.chemblink.com/moreProducts/more19475-26-4.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51391687.htm
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB51391687.htm
https://www.pcbiochemres.com/article_192843_737941fe390dd30bf2854d880b0f8c42.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. GSRS [precision.fda.gov]

14. ISO Amyl 2 Cyanoacrylate: Fast, Strong Bonding Solution [accio.com]

15. zdschemical.com [zdschemical.com]

16. Frontiers | Experimental Investigation of a Novel Formulation of a Cyanoacrylate-Based
Adhesive for Self-Healing Concrete Technologies [frontiersin.org]

17. aronalpha.net [aronalpha.net]

18. US20140186289A1 - Cyanoacrylate Tissue Adhesives with Desirable Permeability and
Tensile Strength - Google Patents [patents.google.com]

19. Radical Polymerization of Alkyl 2-Cyanoacrylates - PMC [pmc.ncbi.nlm.nih.gov]

20. raajournal.com [raajournal.com]

21. benchchem.com [benchchem.com]

22. researchgate.net [researchgate.net]

23. adhesivesmag.com [adhesivesmag.com]

To cite this document: BenchChem. [Isoamyl 2-cyanoacrylate physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101510#isoamyl-2-cyanoacrylate-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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